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Compound of Interest

Compound Name: 2-Aminoheptanoic acid

Cat. No.: B556007 Get Quote

Technical Data Sheet: 2-Aminoheptanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-Aminoheptanoic acid, a non-proteinogenic amino acid. The information herein

is intended to support research and development activities where this compound is of interest.

Chemical Identity and Formula
2-Aminoheptanoic acid, also known as α-aminoenanthic acid, is an alpha-amino acid with a

seven-carbon chain.[1] It belongs to the class of organic compounds known as alpha amino

acids, where the amino group is attached to the carbon atom adjacent to the carboxylate

group.[1]

Physicochemical Data
The key molecular identifiers and properties of 2-Aminoheptanoic acid are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C₇H₁₅NO₂
PubChem[2][3],

ChemScene[4]

Molecular Weight 145.20 g/mol
PubChem[2][3],

ChemScene[4]

Average Molecular Weight 145.202 HMDB[1]

Monoisotopic Molecular

Weight
145.110278721 Da PubChem[2][3]

IUPAC Name 2-aminoheptanoic acid PubChem[2], HMDB[1]

Synonyms
DL-2-Aminoheptanoic acid,

DL-homonorleucine

PubChem[2], HMDB[1],

ChemScene[4]

CAS Number 1115-90-8 PubChem[2], ChemScene[4]

SMILES CCCCCC(C(=O)O)N PubChem[2]

Structural and Relational Information
The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of 2-Aminoheptanoic acid.
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Molecular Formula
C₇H₁₅NO₂
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Molecular Weight
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Core Properties of 2-Aminoheptanoic Acid

Experimental Protocols
Detailed experimental protocols for the determination of the molecular weight and confirmation

of the molecular formula of 2-Aminoheptanoic acid typically involve techniques such as mass

spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine

the accurate mass of the molecule, which can be used to confirm the elemental composition.

Elemental Analysis: Combustion analysis provides the percentage composition of carbon,

hydrogen, nitrogen, and oxygen, which can be used to derive the empirical and molecular

formulas.

Specific protocols would be dependent on the instrumentation used and the desired level of

precision. Researchers should consult standard analytical chemistry methodologies for detailed
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experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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